Cas no 892152-26-0 (7-bromo-6-methoxy-indan-1-one)

7-Bromo-6-methoxy-indan-1-one is a brominated and methoxylated indanone derivative, serving as a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern at the 6- and 7-positions makes it a versatile building block for the development of complex heterocyclic compounds, particularly in medicinal chemistry applications. The presence of both bromo and methoxy functional groups enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its structural features make it particularly useful in the synthesis of bioactive molecules, including potential therapeutic agents targeting neurological and inflammatory pathways.

7-bromo-6-methoxy-indan-1-one structure

Product Name:7-bromo-6-methoxy-indan-1-one

CAS No:892152-26-0

MF:C₁₀H₉BrO₂

MW:241.081262350082

MDL:MFCD03931834

CID:1005826

PubChem ID:3498563

Update Time:2025-06-07

7-bromo-6-methoxy-indan-1-one Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one
- 7-bromo-6-methoxy-2,3-dihydroinden-1-one
- AK134160
- 7-bromo-6-methoxy-1-indanone
- BCP15298
- FCH1335570
- EBD2321705
- AX8255711
- ST24045608
- 7-bromanyl-6-methoxy-2,3-dihydroinden-1-one
- A843093
- 7-Bromo-2,3-dihydro-6-methoxy-1H-inden-1-one (ACI)
- 7-bromo-6-methoxy-indan-1-one
- AKOS015852108
- SCHEMBL24575396
- DS-4752
- CS-0041603
- 892152-26-0
- I10763
- MFCD03931834
- 7-Bromo-6-methoxy-2 pound not3-dihydro-1H-inden-1-one
- DTXSID60393061
- MDL： MFCD03931834
- Inchi： 1S/C10H9BrO2/c1-13-8-5-3-6-2-4-7(12)9(6)10(8)11/h3,5H,2,4H2,1H3
- InChI Key： VRVDFHCIYLDELF-UHFFFAOYSA-N
- SMILES： O=C1CCC2C1=C(C(=CC=2)OC)Br

Computed Properties

Exact Mass: 239.979
Monoisotopic Mass: 239.979
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.7±0.1 g/cm3
Melting Point: No data available
Boiling Point: 401.3±45.0 °C at 760 mmHg
Flash Point: 196.5±28.7 °C
Vapor Pressure: No data available

7-bromo-6-methoxy-indan-1-one Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

7-bromo-6-methoxy-indan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255609-1g	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0	95+%	1g	$443	2021-06-16
Chemenu	CM255609-5g	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0	95+%	5g	$1730	2021-06-16
abcr	AB441207-250 mg	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one; .	892152-26-0		250MG	€126.40	2022-03-02
abcr	AB441207-1 g	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one; .	892152-26-0		1g	€253.70	2022-03-02
Chemenu	CM255609-1g	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0	95%+	1g	$***	2023-03-31
Chemenu	CM255609-5g	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0	95+%	5g	$1730	2022-08-31
TRC	B283240-50mg	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0		50mg	$ 205.00	2022-06-07
TRC	B283240-100mg	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0		100mg	$ 335.00	2022-06-07
TRC	B283240-250mg	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0		250mg	$ 670.00	2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B848332-100mg	7-Bromo-6-methoxy-2,3-dihydro-1H-inden-1-one	892152-26-0	97%	100mg	1,040.40	2021-05-17

7-bromo-6-methoxy-indan-1-one Production Method

Production Method 1

13623-25-1

892152-26-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Iron chloride (FeCl3) Solvents: Acetonitrile ; 30 min, rt

Reference

: Metal-free construction of contiguous quaternary stereocenters with a polycyclic framework

Lin, Wei-Bin; Mou, Yong; Lu, Hai-Yan; Hu, Zhi-Qiang; Chen, Chuan-Feng, Chemical Communications (Cambridge, 2019, 55(32), 4631-4634

Production Method 2

13623-25-1

892152-26-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 16 h, 80 °C

Reference

: Braking of a Light-Driven Molecular Rotary Motor by Chemical Stimuli

van Leeuwen, Thomas; Danowski, Wojciech; Pizzolato, Stefano F.; Stacko, Peter; Wezenberg, Sander J. ; et al, Chemistry - A European Journal, 2018, 24(1), 81-84